N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide

• IUPAC Name: N-[(E)-1-(3-aminophenyl)ethylideneamino]benzenesulfonamide
• InChI: InChI=1S/C14H15N3O2S/c1-11(12-6-5-7-13(15)10-12)16-17-20(18,19)14-8-3-2-4-9-14/h2-10,17H,15H2,1H3/b16-11+
• InChI Key: QZMFVCCSBSUPTO-LFIBNONCSA-N
• Canonical SMILES: CC(=NNS(=O)(=O)C1=CC=CC=C1)C2=CC(=CC=C2)N
• Isomeric SMILES: C/C(=N\NS(=O)(=O)C1=CC=CC=C1)/C2=CC(=CC=C2)N
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

N-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide, also known as APHS, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been investigated. In

Mechanism of Action

The mechanism of action of N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide is not fully understood, but it is believed to involve the formation of a complex with the target molecule, leading to a change in its conformation or activity. For example, N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide has been shown to bind to the active site of human carbonic anhydrase II, inhibiting its activity.
Biochemical and Physiological Effects:
N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide has been shown to have various biochemical and physiological effects, depending on the target molecule and the concentration used. For example, N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt pathway. N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide has also been shown to bind to metal ions, leading to changes in their fluorescence properties.

Advantages and Limitations for Lab Experiments

N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide has several advantages for lab experiments, including its high sensitivity and selectivity for certain target molecules, its ease of synthesis, and its ability to be modified for different applications. However, N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide also has some limitations, including its potential toxicity at high concentrations and its limited solubility in certain solvents.

Future Directions

There are several future directions for the study of N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide, including the development of new synthesis methods to improve yield and purity, the investigation of its potential applications in biosensing and bioimaging, and the exploration of its potential as a therapeutic agent for various diseases. Additionally, the development of new derivatives of N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide with improved properties and selectivity could lead to new applications in scientific research.
In conclusion, N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide is a chemical compound that has been extensively studied for its potential applications in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been investigated. Further research on N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide could lead to new insights into its potential applications and mechanisms of action.

Synthesis Methods

N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide can be synthesized using various methods, including the reaction of 1-(3-aminophenyl)ethanone with benzenesulfonyl hydrazide in the presence of a catalyst. Another method involves the reaction of 1-(3-aminophenyl)ethanone with benzenesulfonyl chloride, followed by the addition of hydrazine hydrate. The yield and purity of N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide can be improved by using different solvents and optimizing the reaction conditions.

Scientific Research Applications

N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide has been studied for its potential applications in scientific research, including as a fluorescent probe for the detection of metal ions, as a chemosensor for the detection of nitroaromatic compounds, and as an inhibitor of human carbonic anhydrase II. N'-[1-(3-aminophenyl)ethylidene]benzenesulfonohydrazide has also been investigated for its potential anticancer activity, as it has been shown to induce apoptosis in cancer cells.